![molecular formula C19H15N3OS B2632326 5-{2-[3-(Methylsulfanyl)anilino]vinyl}-3-phenyl-4-isoxazolecarbonitrile CAS No. 303995-78-0](/img/structure/B2632326.png)
5-{2-[3-(Methylsulfanyl)anilino]vinyl}-3-phenyl-4-isoxazolecarbonitrile
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C19H15N3OS. It contains 19 carbon atoms, 15 hydrogen atoms, 3 nitrogen atoms, 1 sulfur atom, and 1 oxygen atom. The exact arrangement of these atoms in space defines the compound’s molecular structure.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight (333.41) and molecular formula (C19H15N3OS). Other properties such as melting point, boiling point, and density were not specified in the sources I found .Scientific Research Applications
Synthesis Techniques and Reactivity
Studies have explored the synthesis and chemical properties of compounds structurally related to “5-{2-[3-(Methylsulfanyl)anilino]vinyl}-3-phenyl-4-isoxazolecarbonitrile”. For instance, research on the synthesis of 3,3-diphenyl-3H-pyrazoles demonstrates the use of vinyl sulfones, including similar structural motifs, showcasing their reactivity in 1,3-dipolar cycloaddition reactions leading to compounds with potential applications in material science and medicinal chemistry (Vasin et al., 2015). Similarly, electrosynthesis techniques have been applied to sulfonyl-substituted 2-alkenenitrile, like the core structure , to generate sulfur-containing compounds, which could be useful in developing new materials with unique properties (Kunugi et al., 1999).
Antiviral and Anti-inflammatory Properties
Derivatives of isothiazole, closely related to the compound , have been studied for their antiviral activities. The structural, topological, and vibrational properties of such derivatives indicate potential for rapid biological membrane traversal, suggesting applications in the development of antiviral drugs (Romani et al., 2015). Additionally, 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters have been synthesized and shown to possess analgesic and anti-inflammatory activities, further highlighting the therapeutic potential of compounds within this chemical class (Gokulan et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-[(E)-2-(3-methylsulfanylanilino)ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3OS/c1-24-16-9-5-8-15(12-16)21-11-10-18-17(13-20)19(22-23-18)14-6-3-2-4-7-14/h2-12,21H,1H3/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHHGIXWXKUAPIE-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC=CC2=C(C(=NO2)C3=CC=CC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=CC=CC(=C1)N/C=C/C2=C(C(=NO2)C3=CC=CC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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